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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Amino-6-methylbenzonitrile (CAS No: 56043-01-7). The information is

presented to support research, development, and drug discovery activities involving this

compound.

Core Physical Properties
Quantitative data for 2-Amino-6-methylbenzonitrile, also known as 6-Amino-o-tolunitrile, are

summarized in the table below. These values have been compiled from various chemical

supplier databases and public chemical information sources.
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Property Value Source(s)

Molecular Formula C₈H₈N₂ [1]

Molecular Weight 132.16 g/mol [1]

Melting Point 127-132 °C [1]

Boiling Point Not available [1]

Density Not available [1]

Appearance Solid [No specific citation]

CAS Number 56043-01-7 [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Amino-6-
methylbenzonitrile are not extensively available in peer-reviewed literature. The data

presented are typically generated using standard analytical techniques. A generalized

approach for determining these properties is outlined below.

Melting Point Determination
The melting point of a solid compound like 2-Amino-6-methylbenzonitrile is a key indicator of

its purity and is typically determined using one of the following methods:

Capillary Melting Point Method:

A small, finely powdered sample of the crystalline solid is packed into a thin-walled

capillary tube.

The capillary tube is placed in a melting point apparatus, which contains a heated block or

oil bath and a thermometer or an electronic temperature sensor.

The temperature is raised at a controlled rate.

The temperature range from which the solid begins to melt to when it becomes completely

liquid is recorded as the melting point range. For 2-Amino-6-methylbenzonitrile, this is
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reported as 127-132 °C[1].

Differential Scanning Calorimetry (DSC):

A small, weighed sample is placed in a sealed aluminum pan, and an empty reference pan

is also prepared.

Both pans are heated in the DSC instrument at a constant rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

An endothermic peak is observed on the resulting thermogram, and the onset or peak of

this peak is taken as the melting point.

Synthesis and Purification Workflow
While a specific, detailed synthesis protocol for 2-Amino-6-methylbenzonitrile is not provided

in the search results, a generalized experimental workflow for the synthesis and purification of

similar aminobenzonitrile derivatives can be logically constructed. This often involves the

chemical reaction of precursors, followed by isolation and purification of the final product.
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Caption: Generalized workflow for the synthesis and purification of 2-Amino-6-
methylbenzonitrile.

This workflow illustrates the key stages from starting materials to the final, characterized

product. The synthesis stage involves the core chemical transformation. This is followed by

isolation steps to separate the crude product from the reaction mixture. The crude product then

undergoes purification, which could involve techniques like crystallization or column

chromatography. Finally, the purity and identity of the final compound are confirmed through

various analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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